Cas no 548774-57-8 (9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine)
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 9-(2,5-Anhydro-beta-D-arabinofuranosyl)-2-fluoro-9H-purin-6-amine
- WXR21931AA
- Q27293019
- (1R,3R,4S,7R)-3-(6-amino-2-fluoropurin-9-yl)-2,5-dioxabicyclo[2.2.1]heptan-7-ol
- 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine
-
- Inchi: 1S/C10H10FN5O3/c11-10-14-7(12)4-8(15-10)16(2-13-4)9-6-5(17)3(19-9)1-18-6/h2-3,5-6,9,17H,1H2,(H2,12,14,15)/t3-,5-,6+,9-/m1/s1
- InChI Key: WZJJNRQUYPMQIS-FJFJXFQQSA-N
- SMILES: FC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]2[C@@H]([C@@H](CO2)O1)O)N
Computed Properties
- Exact Mass: 267.07676736 g/mol
- Monoisotopic Mass: 267.07676736 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 267.22
- XLogP3: -1
- Topological Polar Surface Area: 108
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A656010-1mg |
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine |
548774-57-8 | 1mg |
$ 170.00 | 2022-06-07 | ||
| TRC | A656010-10mg |
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine |
548774-57-8 | 10mg |
$ 1360.00 | 2022-06-07 | ||
| TRC | A656010-25mg |
9-(2,5-Anhydro-Beta-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine |
548774-57-8 | 25mg |
$ 173.00 | 2023-04-19 | ||
| TRC | A656010-100mg |
9-(2,5-Anhydro-Beta-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine |
548774-57-8 | 100mg |
$ 603.00 | 2023-04-19 | ||
| TRC | A656010-250mg |
9-(2,5-Anhydro-Beta-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine |
548774-57-8 | 250mg |
$ 1378.00 | 2023-04-19 |
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine
Introduction to 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine and Its Significance in Modern Medicinal Chemistry
9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine, identified by its CAS number 548774-57-8, is a compound of significant interest in the field of medicinal chemistry. This nucleoside analog belongs to the purine family and has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro substituent and an anhydroarabinofuranose moiety imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.
The compound's structure is derived from a modified purine backbone, which is a common scaffold in the development of antiviral and anticancer agents. The fluoro group, specifically located at the 2-position of the purine ring, is known to enhance metabolic stability and binding affinity to biological targets. This modification has been widely explored in drug design, leading to several FDA-approved medications that incorporate fluorinated nucleosides.
Recent advancements in synthetic chemistry have enabled the efficient preparation of 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine, making it more accessible for research purposes. The synthesis involves multi-step reactions that carefully preserve the integrity of the anhydroarabinofuranose ring, a critical feature for its biological activity. Techniques such as glycosylation and fluorination have been optimized to achieve high yields and purity, facilitating its use in downstream applications.
In the realm of biological activity, this compound has shown promise as a potential inhibitor of enzymes involved in viral replication. Specifically, it has been investigated for its interactions with RNA-dependent RNA polymerases (RdRp), which are essential for the replication of viruses like influenza and hepatitis C. Preliminary studies suggest that the fluoro group enhances binding affinity to the active site of these enzymes, thereby inhibiting viral propagation.
The anhydroarabinofuranose moiety contributes to the compound's unique pharmacophore, influencing its solubility and bioavailability. This feature is particularly important for drug development, as poor solubility can limit therapeutic efficacy. Researchers have leveraged computational modeling to understand how this structural component interacts with biological targets, providing insights into potential drug optimization strategies.
Current research is exploring the compound's potential in combination therapies. By pairing 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine with other antiviral agents, researchers aim to enhance treatment outcomes and reduce the risk of resistance development. Such combinations are particularly relevant in the context of emerging viral strains that may exhibit resistance to single-agent therapies.
The development of novel nucleoside analogs like 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in genomics and proteomics have provided new tools for identifying targets and evaluating drug candidates more efficiently. This integrative approach is accelerating the discovery pipeline for next-generation therapeutics.
From a regulatory perspective, the synthesis and characterization of this compound must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive data on chemical properties, pharmacokinetics, and toxicology before approving new drugs. The robust synthetic methodologies developed for 9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine demonstrate compliance with these standards, paving the way for clinical trials.
The future prospects of this compound are promising, with ongoing studies focusing on its mechanism of action and potential side effects. By understanding how it interacts with biological systems at a molecular level, researchers can refine its structure to improve therapeutic benefits while minimizing adverse effects. This iterative process is fundamental to drug development in modern medicinal chemistry.
In conclusion,9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine represents a significant advancement in nucleoside analog design. Its unique structural features and promising biological activity position it as a valuable tool for addressing infectious diseases and other therapeutic challenges. As research continues to uncover new applications for this compound,CAS no 548774-57-8 will undoubtedly play a crucial role in shaping the future of medicinal chemistry.
548774-57-8 (9-(2,5-Anhydro-β-D-arabinofuranosyl)-2-fluoro-(9CI) 9H-purin-6-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)